6-(4-methylphenyl)-2-oxo-1H-pyridine-3-carboxylic Acid

• IUPAC Name: 6-(4-methylphenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c1-8-2-4-9(5-3-8)11-7-6-10(13(16)17)12(15)14-11/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key: QNBFRRBMCSIZER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(C(=O)N2)C(=O)O
• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol

Description

6-(4-methylphenyl)-2-oxo-1H-pyridine-3-carboxylic acid, also known as 4-methylquinolin-2(1H)-one-3-carboxylic acid, is a heterocyclic compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Reactivity with Zn(II) Salts

6-(4-methylphenyl)-2-oxo-1H-pyridine-3-carboxylic acid exhibits notable reactivity with Zn(II) salts under various conditions. In the presence of pyridine, it can form coordination polymers with a zigzag structure, involving Zn(II)-oxalate coordination and hexacoordination of pyridine molecules to Zn(II) ions. This reactivity highlights its potential in forming complex polymeric structures which could have applications in materials science and coordination chemistry (Ghosh, Savitha, & Bharadwaj, 2004).

Extraction Efficiency Studies

Research into the extraction efficiency of pyridine-3-carboxylic acid, a related compound, by 1-dioctylphosphoryloctane (TOPO) in various diluents has provided insights into the effects of extractant composition and initial acid concentration on extraction processes. This information could be useful in optimizing the extraction processes in industries where pyridine carboxylic acids are relevant (Kumar & Babu, 2009).

Structure and Vibrational Spectra Investigations

Studies on the structure and vibrational spectra of compounds similar to 6-(4-methylphenyl)-2-oxo-1H-pyridine-3-carboxylic acid have provided detailed insights into their physical and chemical characteristics. Such studies are crucial for understanding the fundamental properties of these compounds, which can inform their practical applications in various scientific fields (Bahgat, Jasem, & El‐Emary, 2009).

Mechanism of Action

Target of Action

For instance, pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities

Mode of Action

This interaction can lead to changes in the target’s function, which can result in various physiological effects .

Biochemical Pathways

For example, a compound can influence the conformational state of proteins, becoming fluorescent when bound to membranes or proteins